Cas no 1423040-77-0 ((5R)-5-hydroxy-2,3,4,5-tetrahydro-1lambda6-benzothiepine-1,1-dione)

• Product Name: (5R)-5-hydroxy-2,3,4,5-tetrahydro-1lambda6-benzothiepine-1,1-dione
• CAS No: 1423040-77-0
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 5576451
• PubChem ID: 36688832
• Update Time: 2025-06-09

(5R)-5-hydroxy-2,3,4,5-tetrahydro-1lambda6-benzothiepine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (5R)-5-hydroxy-2,3,4,5-tetrahydro-1lambda6-benzothiepine-1,1-dione
• 1-Benzothiepin-5-ol, 2,3,4,5-tetrahydro-, 1,1-dioxide, (5R)-

• Inchi： 1S/C10H12O3S/c11-9-5-3-7-14(12,13)10-6-2-1-4-8(9)10/h1-2,4,6,9,11H,3,5,7H2/t9-/m1/s1
• InChI Key： FSEYHWQLJZBUCB-SECBINFHSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2[C@H](O)CCC1

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 429.5±37.0 °C at 760 mmHg
• Flash Point: 213.6±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• pka: 13.56±0.20(Predicted)

(5R)-5-hydroxy-2,3,4,5-tetrahydro-1lambda6-benzothiepine-1,1-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins

Additional information on (5R)-5-hydroxy-2,3,4,5-tetrahydro-1lambda6-benzothiepine-1,1-dione

Compound CAS No. 1423040-77-0: (5R)-5-hydroxy-2,3,4,5-tetrahydro-1λ6-benzothiepine-1,1-dione

The compound with CAS No. 1423040-77-0, known as (5R)-5-hydroxy-2,3,4,5-tetrahydro-1λ6-benzothiepine-1,1-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiepinones, which are derivatives of benzothiophene fused with a dione structure. The benzothiepine framework is characterized by a bicyclic system consisting of a benzene ring fused to a thiepane (a six-membered ring containing sulfur and an oxygen atom). The dione functionality refers to the presence of two ketone groups within the structure.

Recent studies have highlighted the potential of benzothiepinones as scaffolds for drug discovery. The (5R)-5-hydroxy configuration introduces a hydroxyl group at the fifth position of the tetrahydrobenzothiepine ring system. This stereochemistry is crucial for determining the compound's biological activity and selectivity. The hydroxyl group can participate in hydrogen bonding interactions, which are essential for molecular recognition and binding in biological systems.

The tetrahydro aspect of the compound indicates that it has four hydrogen atoms attached to the ring system, contributing to its stability and solubility properties. The 1λ6-benzothiepine designation specifies the position of the sulfur atom in the bicyclic system. This unique arrangement allows for diverse chemical reactivity and functionalization opportunities.

One of the most promising applications of (5R)-5-hydroxy-2,3,4,5-tetrahydro-1λ6-benzothiepine-1,1-dione lies in its potential as a lead compound for developing novel therapeutics. Recent research has demonstrated that this compound exhibits significant antioxidant and anti-inflammatory properties. These attributes make it a candidate for treating conditions such as neurodegenerative diseases and chronic inflammatory disorders.

In addition to its therapeutic potential, this compound has shown interesting catalytic properties in organocatalysis. The combination of its aromaticity and functional groups enables it to act as a catalyst in various organic reactions. This opens up avenues for its use in green chemistry and sustainable chemical synthesis.

The synthesis of (5R)-5-hydroxy-2,3,4,5-tetrahydro-1λ6-benzothiepine-1,1-dione involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Recent advancements in asymmetric synthesis have facilitated the preparation of this enantiomerically pure compound. Techniques such as enantioselective oxidation and cyclization have been employed to achieve high yields and enantioselectivity.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into its molecular structure and purity. Additionally, computational chemistry tools have been utilized to model its electronic properties and predict its interactions with biological targets.

In conclusion, (5R)-5-hydroxy-2,3,4,5-tetrahydro-1λ6-benzothiepine-1,1-dione represents a fascinating molecule with diverse applications across multiple disciplines. Its unique chemical structure and stereochemistry endow it with remarkable properties that make it a valuable asset in both academic research and industrial development.